Cas no 2191266-62-1 (3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide)

• Product Name: 3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide
• CAS No: 2191266-62-1
• MF: C₂₀H₁₉FN₂O₂
• MW: 338.375468492508
• CID: 5777862
• PubChem ID: 131703382
• Update Time: 2025-06-07

3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methylphenyl)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)propanamide
• 2191266-62-1
• CHEMBL4906201
• 3-(3-fluoro-4-methylphenyl)-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]propanamide
• 3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide
• F6573-8899
• AKOS040705616

• Inchi： 1S/C20H19FN2O2/c1-14-2-3-15(9-19(14)21)4-5-20(24)23-11-16-8-18(12-22-10-16)17-6-7-25-13-17/h2-3,6-10,12-13H,4-5,11H2,1H3,(H,23,24)
• InChI Key： YXAFNDCJJUJEQE-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CCC(NCC1C=NC=C(C2=COC=C2)C=1)=O

Computed Properties

• Exact Mass: 338.14305602g/mol
• Monoisotopic Mass: 338.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide

Comprehensive Overview of 3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2191266-62-1)

3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2191266-62-1) is a novel synthetic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of arylpropanamides, characterized by a fluorinated phenyl group and a furan-pyridine hybrid moiety, which contribute to its distinct physicochemical properties and biological activity. Researchers are particularly interested in its role as a potential modulator of enzyme targets and receptor interactions, making it a subject of ongoing studies in drug discovery.

The molecular structure of 3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide combines a propanamide backbone with a 3-fluoro-4-methylphenyl substituent and a 5-(furan-3-yl)pyridin-3-ylmethyl group. This arrangement enhances its binding affinity to specific biological targets, such as kinases or G-protein-coupled receptors (GPCRs), which are critical in cellular signaling pathways. Recent publications highlight its potential in addressing neurodegenerative disorders and inflammatory conditions, aligning with current trends in precision medicine and personalized therapeutics.

In the context of drug development, CAS No. 2191266-62-1 is often discussed alongside keywords like "small molecule inhibitors", "structure-activity relationship (SAR)", and "bioavailability optimization". These topics reflect the compound's relevance in modern pharmacology, where researchers aim to improve drug efficacy and reduce off-target effects. Computational modeling and high-throughput screening (HTS) have been employed to evaluate its interactions, further driving interest in its applications.

Another area of exploration for 3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide is its potential role in cancer research. Preliminary studies suggest that its fluorinated aromatic and heterocyclic components may interfere with tumor proliferation pathways, such as angiogenesis or apoptosis regulation. This aligns with the growing demand for targeted cancer therapies, a frequently searched topic in academic and medical communities.

From a synthetic chemistry perspective, the compound's CAS No. 2191266-62-1 is associated with challenges in regioselective functionalization and scalable synthesis. Researchers are investigating efficient routes to produce high-purity batches, leveraging techniques like microwave-assisted synthesis and catalytic fluorination. These advancements are critical for ensuring reproducibility in preclinical studies, a key concern for pharmaceutical developers.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of 3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide is another active research area. With increasing emphasis on green chemistry and sustainable drug design, scientists are evaluating its biodegradability and metabolic stability. Such studies address the rising public interest in eco-friendly pharmaceuticals and reduced environmental impact of drug manufacturing.

In summary, 3-(3-fluoro-4-methylphenyl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2191266-62-1) represents a promising candidate for multidisciplinary research, bridging gaps between medicinal chemistry, molecular biology, and pharmacology. Its structural complexity and functional versatility make it a valuable subject for future innovations in therapeutic development.